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Compound of Interest

Compound Name: cis-9-Hexadecenol

Cat. No.: B146686

An In-depth Technical Guide to cis-9-Hexadecenol: Chemical Properties, Structure, and
Biological Interactions

Abstract

cis-9-Hexadecenol, also known as palmitoleyl alcohol, is a monounsaturated fatty alcohol with
significant applications in chemical synthesis and notable biological activities.[1][2] This
technical guide provides a comprehensive overview of its chemical properties, structural
information, relevant experimental protocols, and its role in biological signaling pathways. The
information is intended for researchers, scientists, and professionals in drug development.

Chemical Properties and Structure

cis-9-Hexadecenol is a long-chain fatty alcohol characterized by a cis-double bond at the ninth
carbon position.[1] It is a liquid at room temperature and possesses diverse biological activities,
including antimicrobial and virucidal properties.[1]

Physicochemical Data

The key physicochemical properties of cis-9-Hexadecenol are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b146686?utm_src=pdf-interest
https://www.benchchem.com/product/b146686?utm_src=pdf-body
https://www.benchchem.com/product/b146686?utm_src=pdf-body
https://www.caymanchem.com/product/30462
https://www.lookchem.com/casno10378-01-5.html
https://www.benchchem.com/product/b146686?utm_src=pdf-body
https://www.caymanchem.com/product/30462
https://www.caymanchem.com/product/30462
https://www.benchchem.com/product/b146686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula Ci6H320 [1112113114]

Molecular Weight 240.42 g/mol [21[31[4]

CAS Number 10378-01-5 [1][21[3]

Appearance Liquid [1]

Boiling Point 340 °C at 760 mmHg [2]

Density 0.847 g/cm3 [2]

Flash Point 115.4 °C [2]

Refractive Index 1.46 [2]

pKa 15.20 + 0.10 (Predicted) [2][4]

Storage Temperature -20°C [2]
Solubility

Solvent Solubility Source(s)

DMF 30 mg/mL [1114]

DMSO 30 mg/mL [1][4]

Ethanol 30 mg/mL [1][4]

Ethanol:PBS (pH 7.2) (1:2) 0.33 mg/mL [4]

Chemical Structure

The structure of cis-9-Hexadecenol is defined by a 16-carbon chain with a hydroxyl group at

one end and a cis-configured double bond between the 9th and 10th carbon atoms.

e SMILES: OCCCCCCCC/C=C\CCCCCC[1]

e InChl: INChl=1S/C16H320/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h7-8,17H,2-6,9-

16H2,1H3/b8-7-[1]
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e Synonyms: (Z)-9-Hexadecen-1-ol, Palmitoleyl Alcohol, FOH 16:1[1][2][4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of related compounds, such as the
corresponding aldehyde, are crucial for research and development.

Synthesis of cis-9-Hexadecenal from cis-9-Hexadecen-1-
ol

This protocol describes the oxidation of cis-9-Hexadecen-1-ol to its corresponding aldehyde, a
common transformation in pheromone synthesis.[5]

Materials:

cis-9-Hexadecen-1-ol

Pyridinium chlorochromate (PCC)

Silica gel

Anhydrous methylene chloride

Alumina

Benzene-hexane system (1:1)
Procedure:

 In a 3-necked flask equipped with a stirrer, addition funnel, and reflux condenser with a
calcium chloride tube, place 2.6 g of pyridinium chlorochromate and 2.6 g of silica gel.[5]

e Add 20 ml of anhydrous methylene chloride and stir the mixture for 10 minutes.[5]

e Add a solution of 2 g of cis-9-Hexadecen-1-ol in 10 ml of anhydrous methylene chloride to
the reaction mixture.[5]
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« Stir the reaction mixture at room temperature for 2 hours, monitoring the reaction progress
periodically using Thin Layer Chromatography (TLC).[5]

» Upon completion of the oxidation, filter the reaction mass through a small layer of silica gel.

[5]
e Wash the flask with three 30 ml portions of methylene chloride.[5]
« Distill off the solvent.[5]

 Purify the resulting product by passing it through a column with alumina using a benzene-
hexane (1:1) solvent system.[5]

Evaporate the solvents to obtain cis-9-Hexadecenal.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a standard method for identifying and quantifying volatile and semi-volatile organic
compounds like cis-9-Hexadecenol and its derivatives.

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer (e.g., GC-MS QP-2010 plus).[6]

GC Conditions (Example):

Column: HP-5 MS (30 m x 0.25 mm, 0.25 pum film thickness).[7]
o Carrier Gas: Helium at a flow rate of 1 ml/minute.[6]

¢ Injector Temperature: 250°C.

e Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes.[7]

o Ramp: Increase to 300°C at a rate of 15 K/min.[7]
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o Final hold: 10 minutes at 300°C.[7]
o Split Ratio: 50:1.[6]

MS Conditions:

lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: m/z 40-500.

lon Source Temperature: 230°C.

Interface Temperature: 280°C.
Data Analysis:

« |dentification of cis-9-Hexadecenol is achieved by comparing the retention time and mass
spectrum of the analyte with those of a known standard and by matching the mass spectrum
with spectral libraries such as NIST.[8]

Mandatory Visualizations

The following diagrams illustrate key processes involving cis-9-Hexadecenol and its
derivatives, created using the DOT language.

Synthesis Workflow
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Caption: Synthesis pathway from palmitinoleic acid methyl ester to cis-9-hexadecenal.

Analytical Workflow: GC-MS

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C56219046&Mask=2000&Type=ALKANE-RI-NON-POLAR-RAMP
https://pmc.ncbi.nlm.nih.gov/articles/PMC10928031/
https://www.benchchem.com/product/b146686?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C56219046&Mask=2000
https://www.benchchem.com/product/b146686?utm_src=pdf-body
https://www.benchchem.com/product/b146686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Sample containing
cis-9-Hexadecenol

Y

Solvent Extraction

Y

Concentration

GC-MS Analysis
Y

Injection Port

Y

Gas Chromatography
(Separation)

Y

Mass Spectrometry
(Detection & Identification)

Data Processin

<
~Q

Mass Spectrum
(Fragmentation Pattern)

Y Y
Chromatogram Library Search
(Retention Time) (NIST)

Click to download full resolution via product page

Caption: General workflow for the analysis of cis-9-Hexadecenol using GC-MS.
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Biological Signaling Pathway: Antifungal Action

cis-9-Hexadecenal, a related aldehyde, has been shown to inhibit melanin biosynthesis in the
fungus Aspergillus fumigatus.[9][10] This is a critical virulence factor for the organism. The
compound is thought to interact with and inhibit the polyketide synthase (PKS) enzyme, a key
component in the melanin production pathway.[10]
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Caption: Inhibition of the DHN-melanin pathway in A. fumigatus by cis-9-hexadecenal.
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Biological Activity

cis-9-Hexadecenol and its related aldehyde exhibit a range of biological activities:

o Antifungal: cis-9-Hexadecenal is effective against the fungus Aspergillus fumigatus. It inhibits
the biosynthesis of 1,8-dihydroxynaphthalene-melanin, a key virulence factor, leading to a
91% reduction in melanin content at a concentration of 0.293 mM.[9][10] This action also
reduces the hydrophobicity of the fungal surface.[9]

o Antibacterial: It is active against the bacterium Streptococcus mutans with a Minimum
Inhibitory Concentration (MIC) of 1.56 pg/ml.[1]

 Virucidal: At a concentration of 10 mM, it is virucidal against Herpes Simplex Virus 2 (HSV-

2).[1]

e Pheromonal Component: It is found in the pheromone gland extracts of the moth
Helicoverpa assulta and can modulate the behavior of male moths.[1] In other insects, like
the cotton bollworm Heliothis armigera, the related aldehyde, (Z2)-9-Hexadecenal, is a
component of the sex pheromone.[11]

Conclusion

cis-9-Hexadecenol is a versatile fatty alcohol with well-defined chemical properties and
significant potential in both chemical synthesis and as a biologically active agent. Its role as a
precursor in pheromone synthesis and its demonstrated antifungal, antibacterial, and virucidal
activities make it a compound of high interest for ongoing research. The provided experimental
protocols and pathway diagrams serve as a foundational resource for scientists and developers
working with this molecule. Further exploration of its mechanisms of action, particularly its
interaction with fungal virulence factors, may lead to the development of novel therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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